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Compound of Interest

Compound Name: 19-Methylpentacosanoyl-CoA

Cat. No.: B15551444 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals working with 19-Methylpentacosanoyl-CoA. The information

is compiled from general safety protocols for long-chain fatty acyl-CoAs and related

biochemicals, in the absence of a specific Safety Data Sheet (SDS) for this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 19-Methylpentacosanoyl-CoA is not readily available, it should

be handled with care, assuming it may be combustible and could have potential health effects

upon exposure. The primary routes of exposure are inhalation, skin contact, and eye contact.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye/Face Protection Safety Glasses
ANSI Z87.1-compliant safety

glasses with side shields.

Goggles
Chemical splash goggles if

there is a risk of splashing.

Skin Protection Gloves

Nitrile or other chemically

resistant gloves. Inspect

before use and dispose of

properly.

Lab Coat Standard laboratory coat.

Respiratory Protection Respirator

A NIOSH-approved half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is

recommended, especially

when handling the neat

chemical for weighing and

dilution.

Always wash hands thoroughly after handling and before eating, drinking, or smoking.

Contaminated clothing should be changed immediately.

Handling and Storage
Handling:

Avoid generating dusts.

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of the substance.

Avoid contact with skin and eyes.
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Use proper glove removal technique to avoid skin contact.

Storage:

Store in a refrigerator.

Keep container tightly closed in a dry and well-ventilated place.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician. Remove

contact lenses, if present and easy to do.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spills and Disposal
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 1.

For dry spills, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, closed container for disposal.

For solutions, absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable, closed container for disposal.
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Clean the spill area thoroughly with soap and water.

Do not let the product enter drains.

Disposal:

Dispose of contaminated materials and waste in accordance with local, state, and federal

regulations.

Contaminated gloves and other disposable materials should be placed in a sealed bag and

disposed of as chemical waste.

Experimental Workflow: Acyl-CoA Synthetase
Activity Assay
Long-chain fatty acyl-CoAs like 19-Methylpentacosanoyl-CoA are substrates for acyl-CoA

synthetases. A common experimental procedure is to measure the activity of these enzymes.

Preparation

Reaction Detection & Analysis

Prepare Assay Buffer
(ATP, CoA, Mg2+)

Incubate Sample,
Substrate & Reagents

Prepare Cell Lysate
or Purified Enzyme

Prepare 19-Methyl-
pentacosanoyl-CoA

(Substrate)

Stop Reaction
(e.g., add quenching agent)

Time course Detect Product Formation
(e.g., HPLC, Scintillation Counting) Data Analysis
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Workflow for an Acyl-CoA Synthetase Activity Assay.

This diagram illustrates a typical workflow for measuring the activity of an acyl-CoA synthetase

using 19-Methylpentacosanoyl-CoA as a substrate. The process involves preparing the

necessary reagents and biological sample, initiating the enzymatic reaction, stopping the

reaction at specific time points, and finally detecting and quantifying the product to determine

enzyme activity.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
19-Methylpentacosanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551444#personal-protective-equipment-for-
handling-19-methylpentacosanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15551444?utm_src=pdf-body
https://www.benchchem.com/product/b15551444#personal-protective-equipment-for-handling-19-methylpentacosanoyl-coa
https://www.benchchem.com/product/b15551444#personal-protective-equipment-for-handling-19-methylpentacosanoyl-coa
https://www.benchchem.com/product/b15551444#personal-protective-equipment-for-handling-19-methylpentacosanoyl-coa
https://www.benchchem.com/product/b15551444#personal-protective-equipment-for-handling-19-methylpentacosanoyl-coa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

